2,6-Dichloro-4-methylbenzotrifluoride

• IUPAC Name: 1,3-dichloro-5-methyl-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H5Cl2F3/c1-4-2-5(9)7(6(10)3-4)8(11,12)13/h2-3H,1H3
• InChI Key: SLIGOALPNJSKKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)C(F)(F)F)Cl
• Molecular Formula: C8H5Cl2F3
• Molecular Weight: 229.02 g/mol

Description

2,6-Dichloro-4-methylbenzotrifluoride (DCMMBT) is a halogenated aromatic compound that has been studied extensively due to its unique properties and potential applications in a variety of scientific fields. It is a colorless, volatile liquid with a boiling point of 97°C and a melting point of -53°C. DCMMBT is a highly polar compound, with a dipole moment of 4.3 D. It is a good solvent for organic compounds and is used in a variety of laboratory experiments.

Scientific Research Applications

2,6-Dichloro-4-methylbenzotrifluoride has been used in a variety of scientific research applications. It has been used as a solvent in the synthesis of pharmaceuticals, as a reagent in the synthesis of polymers, and as a catalyst in chemical reactions. It has also been used as a substitute for chloroform in the extraction of organic compounds. In addition, 2,6-Dichloro-4-methylbenzotrifluoride has been used in the synthesis of a variety of organic compounds, including dyes, pigments, and surfactants.

Mechanism of Action

The mechanism of action of 2,6-Dichloro-4-methylbenzotrifluoride is not fully understood. However, it is believed to act as a Lewis acid, forming a strong bond with electron-rich molecules such as amines and alcohols. This bond is then broken by the addition of a nucleophile, such as water or an alcohol. This process is known as nucleophilic substitution and is the basis for many reactions involving 2,6-Dichloro-4-methylbenzotrifluoride.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,6-Dichloro-4-methylbenzotrifluoride are not well understood. However, it has been shown to be toxic to aquatic organisms and has been linked to the production of free radicals, which can cause oxidative damage to cells. In addition, 2,6-Dichloro-4-methylbenzotrifluoride has been shown to be a potent inhibitor of enzymes, including cytochrome P450, which is involved in the metabolism of drugs and other chemicals.

Advantages and Limitations for Lab Experiments

2,6-Dichloro-4-methylbenzotrifluoride has several advantages and limitations when used in laboratory experiments. One of the main advantages is its low cost, which makes it an attractive reagent for many experiments. Additionally, it is a volatile liquid, which makes it easy to handle and store. However, 2,6-Dichloro-4-methylbenzotrifluoride is highly toxic and should be handled with care. It is also highly flammable and should not be used in experiments involving open flames.

Future Directions

There are a number of potential future directions for the use of 2,6-Dichloro-4-methylbenzotrifluoride. One potential application is the use of 2,6-Dichloro-4-methylbenzotrifluoride as a catalyst for organic synthesis. Additionally, 2,6-Dichloro-4-methylbenzotrifluoride could be used in the development of new drugs and other compounds, as well as in the development of new materials and polymers. Finally, 2,6-Dichloro-4-methylbenzotrifluoride could be used in the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy.